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Cat. No.: B15813355

Get Quote

Introduction: The Critical Role of Impurity Profiling in Amlodipine Quality Control

Amlodipine, a widely prescribed calcium channel blocker for the management of hypertension

and angina, undergoes rigorous quality control to ensure its safety and efficacy.[1][2] A critical

aspect of this quality control is the identification and quantification of impurities, which can

originate from the manufacturing process, degradation of the active pharmaceutical ingredient

(API), or interactions with excipients.[2] While pharmacopoeias like the European

Pharmacopoeia (EP) and the United States Pharmacopeia (USP) list several specified

impurities of Amlodipine (e.g., Impurity A, D, E, F), the potential for other, unlisted related

substances to be present necessitates the development of robust analytical methods capable

of their detection and quantification.[1][3]

This application note details the use of Hydroxyethyl Phthalyl Amlodipine as a reference

standard in the development and validation of a high-performance liquid chromatography

(HPLC) method for the quality control of Amlodipine drug substances and products.

Hydroxyethyl Phthalyl Amlodipine, chemically known as 3-Ethyl 5-methyl 4-(2-

chlorophenyl)-2-((2-(2-((2-hydroxyethyl)carbamoyl)benzamido)ethoxy)methyl)-6-methyl-1,4-

dihydropyridine-3,5-dicarboxylate, is a potential process-related impurity or a novel degradation
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product of Amlodipine.[4][5][6] Its structural similarity to Amlodipine underscores the need for a

highly selective analytical method to ensure its effective separation and accurate quantification.

The protocols outlined herein are designed for researchers, scientists, and drug development

professionals engaged in method development, validation, and routine quality control of

Amlodipine.

Part 1: Physicochemical Properties and Rationale
for Analysis
Hydroxyethyl Phthalyl Amlodipine is available as a certified reference material, which is

essential for the validation of analytical methods and for ensuring the accuracy and

reproducibility of results in pharmaceutical quality control.[7][8]

Table 1: Physicochemical Properties of Hydroxyethyl Phthalyl Amlodipine

Property Value Source

IUPAC Name

3-ethyl 5-methyl 4-(2-

chlorophenyl)-2-((2-(2-((2-

hydroxyethyl)carbamoyl)benza

mido)ethoxy)methyl)-6-methyl-

1,4-dihydropyridine-3,5-

dicarboxylate

[4][8][9]

CAS Number 3079028-35-3 [6][7][9]

Molecular Formula C30H34ClN3O8 [6][9][10]

Molecular Weight 600.07 g/mol [9]

The rationale for monitoring Hydroxyethyl Phthalyl Amlodipine is grounded in the principles

of pharmaceutical quality and safety. The presence of impurities, even in trace amounts, can

potentially impact the stability, efficacy, and safety of the final drug product. Therefore, a

validated analytical method for its quantification is a critical component of a comprehensive

quality control strategy for Amlodipine.
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Part 2: Analytical Method Development and
Optimization
The development of a robust and sensitive analytical method for the quantification of

Hydroxyethyl Phthalyl Amlodipine requires a systematic approach. High-Performance Liquid

Chromatography (HPLC) with UV detection is the most common and effective technique for the

analysis of Amlodipine and its related substances due to its high resolution, sensitivity, and

reproducibility.[2][3][11]

Chromatographic System and Conditions
The selection of the HPLC column and mobile phase is critical for achieving the desired

separation of Hydroxyethyl Phthalyl Amlodipine from Amlodipine and other potential

impurities. A reversed-phase C18 column is a suitable choice, as it provides excellent retention

and separation for moderately polar compounds like Amlodipine and its derivatives.

Table 2: Optimized HPLC Method Parameters
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Parameter Recommended Condition Rationale

Column
C18, 250 mm x 4.6 mm, 5 µm

particle size

Provides high-resolution

separation for complex

mixtures of related substances.

Mobile Phase A

0.04 M Sodium Dihydrogen

Phosphate Monohydrate (pH

4.0)

Buffering the mobile phase

ensures consistent retention

times and peak shapes.

Mobile Phase B Acetonitrile

A common organic modifier in

reversed-phase HPLC,

providing good elution

strength.

Gradient Elution See Table 3

A gradient is necessary to

elute both the more polar and

less polar impurities within a

reasonable run time while

maintaining good resolution.

Flow Rate 1.0 mL/min

A standard flow rate for a 4.6

mm ID column, providing a

balance between analysis time

and column efficiency.

Column Temperature 30°C

Maintaining a constant column

temperature ensures

reproducible retention times.

Detector
UV-Vis Diode Array Detector

(DAD)

Allows for the monitoring of

multiple wavelengths and the

assessment of peak purity.

Detection Wavelength 237 nm

Amlodipine and its related

compounds exhibit significant

absorbance at this wavelength.

Injection Volume 10 µL

A suitable volume to achieve

good sensitivity without

overloading the column.
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Table 3: Gradient Elution Program

Time (minutes) % Mobile Phase A % Mobile Phase B

0 70 30

15 40 60

25 20 80

30 20 80

32 70 30

40 70 30

Sample and Standard Preparation Protocol
Accurate and consistent preparation of samples and standards is fundamental to obtaining

reliable analytical results.

Protocol 2.2.1: Preparation of Standard Solutions

Primary Stock Solution of Hydroxyethyl Phthalyl Amlodipine (100 µg/mL):

Accurately weigh approximately 10 mg of Hydroxyethyl Phthalyl Amlodipine reference

standard into a 100 mL volumetric flask.

Add approximately 70 mL of diluent (Mobile Phase A:Mobile Phase B 70:30 v/v) and

sonicate for 10 minutes to dissolve.

Allow the solution to cool to room temperature and dilute to the mark with the diluent. Mix

well.

Working Standard Solution (1 µg/mL):

Pipette 1.0 mL of the Primary Stock Solution into a 100 mL volumetric flask.

Dilute to the mark with the diluent and mix well.
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Protocol 2.2.2: Preparation of Sample Solution (from Amlodipine Besylate Tablets)

Sample Weighing:

Weigh and finely powder not fewer than 20 Amlodipine Besylate tablets.

Accurately weigh a portion of the powdered tablets equivalent to 10 mg of Amlodipine into

a 100 mL volumetric flask.

Extraction:

Add approximately 70 mL of diluent to the flask.

Sonicate for 15 minutes with intermittent shaking to ensure complete extraction of the drug

and its impurities.

Dilution and Filtration:

Allow the solution to cool to room temperature and dilute to the mark with the diluent.

Filter the solution through a 0.45 µm nylon syringe filter, discarding the first few milliliters of

the filtrate.

Part 3: Method Validation
The developed analytical method must be validated in accordance with the International

Council for Harmonisation (ICH) guidelines to ensure its suitability for its intended purpose.

Table 4: Method Validation Parameters
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Parameter Acceptance Criteria

Specificity

The peak for Hydroxyethyl Phthalyl Amlodipine

should be well-resolved from the Amlodipine

peak and other known impurities. Peak purity

should be confirmed using a DAD.

Linearity

A correlation coefficient (r²) of ≥ 0.999 over a

concentration range of LOQ to 150% of the

specification limit.

Accuracy

The percentage recovery should be between

98.0% and 102.0% at three different

concentration levels.

Precision (Repeatability and Intermediate

Precision)

The relative standard deviation (RSD) should be

≤ 2.0%.

Limit of Detection (LOD) and Limit of

Quantification (LOQ)

The LOQ should be established with an RSD of

≤ 10%. The LOD should be approximately one-

third of the LOQ.

Robustness

The method should remain unaffected by small,

deliberate variations in method parameters such

as pH of the mobile phase, column temperature,

and flow rate.

Part 4: Data Interpretation and System Suitability
Prior to sample analysis, the chromatographic system must meet predefined system suitability

criteria to ensure its proper functioning.

Table 5: System Suitability Criteria
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Parameter Acceptance Criteria

Tailing Factor (Asymmetry Factor)
≤ 2.0 for the Hydroxyethyl Phthalyl Amlodipine

peak.

Theoretical Plates (N)
≥ 2000 for the Hydroxyethyl Phthalyl Amlodipine

peak.

Relative Standard Deviation (RSD) of Peak Area
≤ 2.0% for six replicate injections of the working

standard solution.

The concentration of Hydroxyethyl Phthalyl Amlodipine in the sample is calculated using the

external standard method based on the peak area obtained from the chromatogram.

Diagrams
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Sample & Standard Preparation

HPLC Analysis

Data Processing & Analysis

Weigh Hydroxyethyl Phthalyl Amlodipine
Reference Standard

Dissolve in Diluent
(Primary Stock)

Weigh and Powder
Amlodipine Tablets

Extract with Diluent

Dilute to Working
Standard Concentration Filter Sample Extract

Inject into HPLC System

Chromatographic Separation
(C18 Column, Gradient Elution)

UV Detection at 237 nm

Integrate Peak Areas

Calculate Concentration

Report Results

Figure 1: Experimental Workflow for the Analysis of Hydroxyethyl Phthalyl Amlodipine.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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